Cas no 35588-41-1 (2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide
• CAS No: 35588-41-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD00157382
• CID: 295740
• Update Time: 2025-05-22

2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide
• acetamide, 2-chloro-N-(5-chloro-2-methoxyphenyl)-

• MDL： MFCD00157382
• Inchi： 1S/C9H9Cl2NO2/c1-14-8-3-2-6(11)4-7(8)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： SPULYDBQXNEJJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CCl)=O)OC

Computed Properties

• Exact Mass: 233.00117
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide

Comprehensive Overview of 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide (CAS No. 35588-41-1)

2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide, with the CAS number 35588-41-1, is a specialized organic compound widely recognized in the fields of agrochemicals and pharmaceutical intermediates. This compound, often referred to by its systematic name, plays a pivotal role in the synthesis of various derivatives with potential applications in crop protection and medicinal chemistry. Its molecular structure features a chloro-substituted phenyl ring and an acetamide moiety, making it a versatile building block for further chemical modifications.

In recent years, the demand for 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide has surged due to its relevance in developing eco-friendly pesticides. With growing concerns about sustainable agriculture, researchers are exploring its derivatives as alternatives to traditional pesticides, aligning with global trends like the "Green Chemistry" movement. The compound's unique structural attributes allow it to target specific pests while minimizing environmental impact, a topic frequently searched by professionals in the agrochemical sector.

From a pharmaceutical perspective, CAS 35588-41-1 has garnered attention for its potential as a precursor in synthesizing bioactive molecules. Its dual chloro-substitutions and methoxy group offer strategic sites for further functionalization, a feature highly valued in drug discovery. Online forums and scientific databases often highlight queries about its reactivity patterns, solubility profiles, and compatibility with common reagents—key considerations for synthetic chemists optimizing reaction pathways.

The synthesis of 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide typically involves the acylation of 5-chloro-2-methoxyaniline with chloroacetyl chloride under controlled conditions. This process, frequently discussed in patent literature, emphasizes yield optimization and purity—a recurring theme in industrial chemistry discussions. Analytical techniques like HPLC and NMR are critical for quality control, as impurities can significantly affect downstream applications. These methodological details are often searched by quality assurance specialists and process engineers.

Environmental and regulatory aspects of CAS 35588-41-1 are also trending topics. With stricter regulations on chemical manufacturing, companies are investing in greener synthesis routes for such intermediates. Lifecycle assessments (LCAs) and biodegradability studies related to this compound appear in sustainability reports, reflecting industry shifts toward circular economy principles. These subjects resonate strongly with ESG (Environmental, Social, and Governance)-focused investors and policymakers.

In the digital age, 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide has also become a subject of computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models leverage its structure to predict interactions with biological targets—a hot topic in AI-driven drug discovery. Online searches frequently combine this compound's name with terms like "in silico screening" or "cheminformatics," indicating cross-disciplinary interest.

Storage and handling recommendations for 35588-41-1 emphasize standard laboratory practices: protection from moisture, controlled temperatures, and inert atmospheres for long-term stability. Such practical guidelines are commonly sought by procurement managers and warehouse operators, underscoring the compound's industrial relevance beyond R&D settings.

Market analyses reveal that 2-Chloro-N-(5-chloro-2-methoxyphenyl)acetamide enjoys steady demand across Asia-Pacific and European regions, driven by agrochemical innovations. Price trend forecasts and supply chain resilience for this chemical are frequently queried in business intelligence platforms, especially post-pandemic, as industries prioritize supply diversification.

Future research directions for CAS 35588-41-1 may explore nanocatalyst-assisted synthesis or continuous flow chemistry approaches—areas gaining traction in chemical engineering circles. Peer-reviewed journals increasingly feature studies on scaling up its production while reducing energy consumption, aligning with net-zero carbon goals. These advancements are likely to dominate academic search trends in coming years.